Cas no 1185299-77-7 (4-Imidazol-1-yl-butylamine hydrochloride)

• Product Name: 4-Imidazol-1-yl-butylamine hydrochloride
• CAS No: 1185299-77-7
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• MDL: MFCD11506474
• CID: 1077594
• PubChem ID: 46736420
• Update Time: 2025-06-09

4-Imidazol-1-yl-butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Imidazol-1-yl-butylamine hydrochloride
• 4-Imidazol-1-yl-butylamine; hydrochloride
• AKOS015849822
• 4-(Imidazole-1-yl)-butylamine hydrochloride
• 4-imidazol-1-ylbutan-1-amine;hydrochloride
• 4-(1H-imidazol-1-yl)butan-1-amine hydrochloride
• 4-(imidazol-1-yl)butan-1-amine hydrochloride
• 1185299-77-7
• MFCD11506474

• MDL： MFCD11506474
• Inchi： 1S/C7H13N3.ClH/c8-3-1-2-5-10-6-4-9-7-10;/h4,6-7H,1-3,5,8H2;1H
• InChI Key： MCKIQXNKLSOCAJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=C1)CCCCN

Computed Properties

• Exact Mass: 175.088
• Monoisotopic Mass: 175.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on 4-Imidazol-1-yl-butylamine hydrochloride

Comprehensive Overview of 4-Imidazol-1-yl-butylamine hydrochloride (CAS No. 1185299-77-7): Properties, Applications, and Research Insights

4-Imidazol-1-yl-butylamine hydrochloride (CAS No. 1185299-77-7) is a specialized organic compound featuring an imidazole ring linked to a butylamine chain, with a hydrochloride salt form enhancing its stability and solubility. This compound has garnered significant attention in pharmaceutical and biochemical research due to its structural versatility and potential as a building block for drug discovery. The imidazole moiety is a critical pharmacophore found in numerous bioactive molecules, making derivatives like 4-Imidazol-1-yl-butylamine valuable for designing enzyme inhibitors, receptor modulators, and antimicrobial agents.

Recent trends in scientific literature highlight the growing interest in imidazole-based compounds for their role in targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways. Researchers frequently search for "CAS 1185299-77-7 solubility" or "4-Imidazol-1-yl-butylamine hydrochloride synthesis," reflecting demand for practical data on its physicochemical properties and synthetic routes. The compound’s hydrochloride salt form improves handling characteristics, a detail often queried in forums discussing amine derivatives in drug formulation.

From a synthetic chemistry perspective, 4-Imidazol-1-yl-butylamine hydrochloride serves as a key intermediate in multicomponent reactions, particularly in click chemistry and peptide coupling applications. Its primary amine group allows for facile conjugation with carboxylic acids or carbonyl compounds, enabling the construction of complex molecular architectures. This aligns with the rising popularity of "imidazole-amine hybrid molecules" in medicinal chemistry, a topic frequently explored in high-impact journals.

Beyond pharmaceuticals, this compound finds niche applications in material science, where its heterocyclic structure contributes to the development of functionalized polymers and coordination complexes. Users searching for "CAS 1185299-77-7 suppliers" often seek high-purity grades for catalytic studies or polymer modification. The compound’s thermal stability and solubility profile (typically >50 mg/mL in water) make it suitable for diverse experimental conditions.

Quality control of 4-Imidazol-1-yl-butylamine hydrochloride is another area of interest, with analytical techniques like HPLC and NMR spectroscopy being essential for verifying purity. Queries such as "1185299-77-7 NMR spectrum" or "imidazole-butylamine derivative MSDS" indicate user focus on safety and characterization data. Regulatory-compliant documentation is crucial given the compound’s use in preclinical research and API development.

Emerging applications in bioconjugation and proteomics further elevate the relevance of this compound. Its ability to form stable amide bonds with biomolecules positions it as a tool for antibody-drug conjugates (ADCs) and fluorescent probes. Recent publications on "targeted drug delivery systems" frequently cite imidazole-amine hybrids as linker components, addressing the demand for controlled-release formulations.

In summary, 4-Imidazol-1-yl-butylamine hydrochloride (CAS No. 1185299-77-7) represents a multifaceted compound bridging medicinal chemistry, materials engineering, and biotechnology. Its optimized salt form, synthetic accessibility, and compatibility with green chemistry principles (e.g., water-based reactions) ensure sustained relevance in cutting-edge research. As interest grows in heterocyclic scaffolds for precision medicine, this compound will likely remain a staple in innovative therapeutic and material designs.